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Compound Name:

chloride
CAS No.: 33263-44-4
Cat. No.: B1276315
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For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the spectroscopic data
available for 4-chloropyridine-3-sulfonyl chloride, a key intermediate in the synthesis of
various pharmaceutical compounds. This document collates and presents nuclear magnetic
resonance (NMR), infrared (IR), and mass spectrometry (MS) data, alongside detailed
experimental protocols and a logical workflow for spectroscopic analysis.

Core Spectroscopic Data

The structural elucidation of 4-chloropyridine-3-sulfonyl chloride is supported by a
combination of spectroscopic techniques. While a complete experimental dataset is not
uniformly available across all methods in publicly accessible databases, this guide synthesizes
the most reliable reported and predicted data.

Nuclear Magnetic Resonance (NMR) Spectroscopy
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NMR spectroscopy provides detailed information about the hydrogen and carbon framework of
the molecule.

IH NMR Data

A patent describing the synthesis of 4-chloropyridine-3-sulfonyl chloride reports the
following *H NMR spectral data.[1]

Table 1: *H NMR Spectroscopic Data for 4-Chloropyridine-3-sulfonyl chloride

( )

s FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website

\. J

Solvent: CDCls[1]
13C NMR Data

Explicit experimental 133C NMR data for 4-chloropyridine-3-sulfonyl chloride is not readily
available in the reviewed literature and databases. However, based on the structure and known
substituent effects on the pyridine ring, predicted chemical shifts can be estimated.

Infrared (IR) Spectroscopy

IR spectroscopy is instrumental in identifying the functional groups present in a molecule. The
IR spectrum of 4-chloropyridine-3-sulfonyl chloride is expected to be dominated by
absorptions from the sulfonyl chloride and the chlorinated pyridine ring. While a specific
experimental spectrum with full peak assignments is not publicly available, the characteristic
absorption bands for the sulfonyl chloride group are well-established.[2]

© 2026 BenchChem. All rights reserved. 2/6 Tech Support


https://www.benchchem.com/product/b1276315?utm_src=pdf-body
https://patents.google.com/patent/EP1048654A2/en
https://www.benchchem.com/product/b1276315?utm_src=pdf-body
https://www.benchchem.com/product/b1276315?utm_src=pdf-body-href
https://patents.google.com/patent/EP1048654A2/en
https://www.benchchem.com/product/b1276315?utm_src=pdf-body
https://www.benchchem.com/product/b1276315?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/3-Chloropyridine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1276315?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory
Check Availability & Pricing

Table 2: Characteristic Infrared Absorption Bands for 4-Chloropyridine-3-sulfonyl chloride
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Mass Spectrometry (MS)

Mass spectrometry provides information about the mass and fragmentation pattern of the
molecule. The molecular weight of 4-chloropyridine-3-sulfonyl chloride is 212.05 g/mol .[3]

[4115]

Table 3: Mass Spectrometry Data for 4-Chloropyridine-3-sulfonyl chloride
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Experimental Protocols

The following are generalized experimental protocols for obtaining the spectroscopic data for 4-

chloropyridine-3-sulfonyl chloride.
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Nuclear Magnetic Resonance (NMR) Spectroscopy

A sample of 4-chloropyridine-3-sulfonyl chloride (approximately 10-20 mg) is dissolved in a
deuterated solvent (e.g., chloroform-d, CDCIs) in an NMR tube. The *H NMR spectrum is
recorded on a spectrometer operating at a frequency of 300 MHz or higher. Chemical shifts are
reported in parts per million (ppm) relative to tetramethylsilane (TMS) as an internal standard.
For 13C NMR, a higher concentration or a greater number of scans may be required to achieve
a good signal-to-noise ratio.

Infrared (IR) Spectroscopy

The IR spectrum can be obtained using a Fourier Transform Infrared (FTIR) spectrometer. A
small amount of the solid sample can be analyzed as a KBr pellet or as a thin film by dissolving
the compound in a volatile solvent, depositing it on a salt plate (e.g., NaCl or KBr), and allowing
the solvent to evaporate. The spectrum is typically recorded over the range of 4000-400 cm™1.

Mass Spectrometry (MS)

Mass spectra can be acquired using a mass spectrometer with an appropriate ionization
source, such as electron ionization (El) or electrospray ionization (ESI). For El, the sample is
introduced into the ion source, where it is bombarded with electrons, causing ionization and
fragmentation. For ESI, the sample is dissolved in a suitable solvent and infused into the
spectrometer. The mass analyzer separates the ions based on their mass-to-charge ratio (m/z).

Logical Workflow for Spectroscopic Analysis

The following diagram illustrates the logical workflow for the spectroscopic identification and
characterization of 4-chloropyridine-3-sulfonyl chloride.
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Caption: Logical workflow for the synthesis, purification, spectroscopic analysis, and structural
confirmation of 4-chloropyridine-3-sulfonyl chloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of ress Hastt
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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